1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea

• IUPAC Name: 1-cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea
• InChI: InChI=1S/C10H14N2OS/c1-11-10(13)12(9-2-3-9)6-8-4-5-14-7-8/h4-5,7,9H,2-3,6H2,1H3,(H,11,13)
• InChI Key: FCATWIUSCVCOEY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N(CC1=CSC=C1)C2CC2
• Molecular Formula: C10H14N2OS
• Molecular Weight: 210.30 g/mol

Description

1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea, also known as CP-544326, is a small molecule inhibitor that has been extensively studied for its potential use in treating various diseases. This compound is a member of the urea class of compounds and has been shown to have a wide range of biological activities.

Mechanism of Action

1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea works by inhibiting the activity of a protein called mitogen-activated protein kinase kinase 4 (MKK4). MKK4 is a key protein involved in the regulation of cell growth and survival. By inhibiting the activity of MKK4, 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea can prevent the growth and proliferation of cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects:
1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory effects, 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea has been shown to have antioxidant properties and can protect cells from oxidative stress. 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea has also been shown to have neuroprotective effects and can protect neurons from damage caused by toxins.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea is its specificity for MKK4. This specificity allows for more targeted and effective treatment of diseases that involve the dysregulation of MKK4. However, one limitation of 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea. One direction is the development of more efficient synthesis methods for 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea, which could allow for larger-scale production and more widespread use of the compound. Another direction is the investigation of the potential use of 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea in combination with other drugs for the treatment of various diseases. Finally, further studies are needed to fully understand the mechanism of action of 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea and its potential use in the treatment of other diseases.

Synthesis Methods

1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea can be synthesized through a multistep process involving the reaction of several different chemicals. The first step in the synthesis process involves the reaction of 3-methylthiophene with chloromethylcyclopropane in the presence of a base to form the intermediate 1-chloro-3-methyl-1-(thiophen-3-ylmethyl)cyclopropane. The intermediate is then reacted with N,N-dimethylformamide dimethyl acetal and a base to form the final product, 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea.

Scientific Research Applications

1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea has been extensively studied for its potential use in treating various diseases, including cancer, inflammation, and autoimmune disorders. Several studies have shown that 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea can inhibit the growth of cancer cells in vitro and in vivo. In addition, 1-Cyclopropyl-3-methyl-1-(thiophen-3-ylmethyl)urea has been shown to have anti-inflammatory effects and can reduce the severity of autoimmune diseases in animal models.